Cas no 105100-91-2 (1-bromo-4-undecoxybenzene)

• Product Name: 1-bromo-4-undecoxybenzene
• CAS No: 105100-91-2
• MF: C₁₇H₂₇BrO
• MW: 327.299684762955
• CID: 1150746
• PubChem ID: 14794472
• Update Time: 2025-04-20

1-bromo-4-undecoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-undecoxybenzene
• CTK0D7665
• 1-Bromo-4-undecyloxybenzene
• Benzene, 1-bromo-4-(undecyloxy)-
• SureCN8215140
• 1-bromo-4-(undecyloxy)benzene
• ACMC-20m7xd
• p-n-undecyloxybromobenzene
• AGN-PC-002KN9
• 4-Undecenyloxybromobenzene
• CTK0D7665; 1-Bromo-4-undecyloxybenzene; Benzene, 1-bromo-4-(undecyloxy)-; SureCN8215140; 1-bromo-4-(undecyloxy)benzene; ACMC-20m7xd; p-n-undecyloxybromobenzene; AGN-PC-002KN9; 4-Undecenyloxybromobenzene;
• SCHEMBL8215140
• DTXSID20564134
• BIQXYISIGCNENV-UHFFFAOYSA-N
• 105100-91-2

• Inchi： 1S/C17H27BrO/c1-2-3-4-5-6-7-8-9-10-15-19-17-13-11-16(18)12-14-17/h11-14H,2-10,15H2,1H3
• InChI Key： BIQXYISIGCNENV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCCCCCCC

Computed Properties

• Exact Mass: 326.12461
• Monoisotopic Mass: 326.12453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23